Cas no 2228907-49-9 (tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate
• CAS No: 2228907-49-9
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 6122899
• PubChem ID: 165649381
• Update Time: 2025-05-21

tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate
• 2228907-49-9
• EN300-1896734

• Inchi： 1S/C16H25N3O4/c1-16(2,3)23-15(20)19-7-6-17-9-12(19)11-8-14(22-5)18-10-13(11)21-4/h8,10,12,17H,6-7,9H2,1-5H3
• InChI Key： UFEVLTFNWYFDRI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CC(=NC=C1OC)OC)=O

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate (CAS No. 2228907-49-9)

Tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2228907-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a 2,5-dimethoxypyridin-4-yl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating its absorption and distribution across biological membranes. This feature is particularly important in drug design, as it can improve the bioavailability of therapeutic agents. On the other hand, the 2,5-dimethoxypyridin-4-yl substituent introduces a pyridine core, which is known for its role in modulating various biological pathways. Pyridine derivatives have been extensively studied for their potential to interact with enzymes and receptors, making them promising candidates for treating a range of diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. These compounds have shown promise in various preclinical studies as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of Tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate suggest that it may exhibit effects on these systems, although further research is needed to fully elucidate its mechanisms of action.

One of the most exciting areas of research involving this compound is its potential application in treating neurological disorders. Piperazine derivatives have been investigated for their ability to interact with dopamine receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. The tert-butyl group may enhance the compound's ability to cross the blood-brain barrier, while the 2,5-dimethoxypyridin-4-yl moiety could serve as a key interaction site with target proteins. Preliminary studies have suggested that this compound may have neuroprotective properties, although more comprehensive research is required to confirm these findings.

Another area of interest is the potential use of Tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate in oncology research. Piperazine derivatives have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this compound may make it an effective tool for targeting specific pathways that are dysregulated in cancer cells. While early studies have shown promising results in vitro, additional research is needed to evaluate its efficacy and safety in vivo.

The synthesis of Tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group and the 2,5-dimethoxypyridin-4-yl moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

In conclusion, Tert-butyl 2-(2,5-dimethoxypyridin-4-yl)piperazine-1-carboxylate (CAS No. 2228907-49-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in treating neurological disorders and cancer. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.